Cas no 338982-12-0 (3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid)

• Product Name: 3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid
• CAS No: 338982-12-0
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• MDL: MFCD01935954
• CID: 852475
• PubChem ID: 2763373
• Update Time: 2025-11-02

3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)isoxazole-5-carboxylic acid
• 3-(2-Chlorophenyl)-5-isoxazolecarboxylic acid
• 3-(2-Chloro-phenyl)-isoxazole-5-carboxylic acid
• AC1MC871
• CTK4H1420
• MolPort-002-011-665
• ST073647
• SureCN1751462
• EN300-380447
• DB-303762
• 3-(2-chlorophenyl)-1,2-oxazole-5-carboxylic acid
• CS-0216283
• 3-(2-chlorophenyl)isoxazole-5-carboxylicacid
• SCHEMBL1751462
• DTXSID70376926
• AKOS000303234
• 11L-369S
• 338982-12-0
• Z369737824
• VKVLLEXFHZRIFS-UHFFFAOYSA-N
• 3-(2-chlorophenyl)-isoxazole-5-carboxylic acid
• MFCD01935954
• 3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid

• MDL： MFCD01935954
• Inchi： 1S/C10H6ClNO3/c11-7-4-2-1-3-6(7)8-5-9(10(13)14)15-12-8/h1-5H,(H,13,14)
• InChI Key： VKVLLEXFHZRIFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 223.00368
• Monoisotopic Mass: 223.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 157-159°C
• Boiling Point: 436.4±35.0 °C at 760 mmHg
• Flash Point: 217.7±25.9 °C
• PSA: 63.33
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid

Research Brief on 3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid (CAS: 338982-12-0): Recent Advances and Applications

3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid (CAS: 338982-12-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory pathways and metabolic disorders. This research brief consolidates the latest findings on the compound's synthesis, biological activity, and therapeutic applications, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid derivatives as selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The research team employed a structure-activity relationship (SAR) approach to optimize the compound's pharmacophore, resulting in derivatives with improved selectivity and reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings highlight the compound's potential as a lead candidate for next-generation anti-inflammatory agents.

In the realm of metabolic disease research, a recent preprint on bioRxiv (2024) revealed that 3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid analogs exhibit promising activity as modulators of peroxisome proliferator-activated receptors (PPARs), particularly PPARγ. Through in vitro and in vivo studies, researchers observed that these compounds could enhance insulin sensitivity in adipocytes without causing the weight gain associated with current PPARγ agonists like thiazolidinediones. This discovery opens new avenues for developing safer antidiabetic medications with fewer side effects.

The synthetic accessibility of 3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid has been another focus of recent investigations. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and reduces environmental impact through greener solvent systems and catalytic methods. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development and structure-activity relationship studies.

Emerging research has also explored the compound's potential in neurological applications. Preliminary data from a multi-center study presented at the 2024 American Chemical Society meeting suggested that certain derivatives of 3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid may cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. While these findings are preliminary, they suggest an exciting new direction for the compound's therapeutic development.

In conclusion, recent studies on 3-(2-Chlorophenyl)-5-isoxazolecarboxylic Acid (CAS: 338982-12-0) demonstrate its growing importance as a versatile scaffold in medicinal chemistry. From anti-inflammatory applications to metabolic and neurological disorders, this compound continues to reveal new therapeutic possibilities. The development of improved synthetic methods and the elucidation of its mechanism of action through advanced computational modeling and experimental techniques promise to further expand its utility in drug discovery programs.